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Personal protective equipment for handling TC-
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Compound of Interest

Compound Name: TC-G 1005

Cat. No.: B611244

Essential Safety and Handling Guide for TC-G
1005

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
TC-G 1005, a potent and selective G protein-coupled bile acid receptor 1 (GPBAR1/TGR5)
agonist. Adherence to these guidelines is essential to ensure a safe laboratory environment
and proper experimental conduct.

Chemical and Physical Properties

A summary of the key quantitative data for TC-G 1005 is presented below for easy reference.
This information is critical for accurate experimental planning and safe handling.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b611244?utm_src=pdf-interest
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Molecular Weight 399.48 g/mol [1]
Formula C25H25N302 [1]
Purity >98% [1]
CAS Number 1415407-60-1 [1]
Storage Temperature -20°C [1]

Soluble to 100 mM in DMSO

Solubility and ethanol

Personal Protective Equipment (PPE)

Due to the potential hazards associated with TC-G 1005, the following personal protective
equipment is mandatory when handling this compound. Note that different suppliers may have
varying hazard assessments; therefore, adopting a cautious approach is recommended.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.
Personal Protective Equipment:

o Eye Protection: Wear appropriate safety glasses or chemical safety goggles.

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile) that have been inspected for
integrity before use.

o Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.

» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, use
a NIOSH-approved respirator.
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Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following operational procedures is necessary to minimize risk and
ensure the integrity of the compound.

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

e Weighing: If weighing the solid form of TC-G 1005, do so in a chemical fume hood to avoid
inhalation of any dust particles.

» Dissolving: When preparing solutions, add the solvent to the solid compound slowly. TC-G
1005 is soluble in DMSO and ethanol up to 100 mM.

o Handling: Always use appropriate tools (e.g., spatulas, forceps) to handle the solid
compound. Avoid direct contact with skin and eyes.

o Storage: Store TC-G 1005 at -20°C in a tightly sealed container.

Disposal Plan

Proper disposal of TC-G 1005 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Compound: Dispose of unused TC-G 1005 as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not discard it down the drain.

o Contaminated Materials: Any materials that have come into contact with TC-G 1005, such as
pipette tips, gloves, and empty vials, should be considered contaminated. These items must
be placed in a designated hazardous waste container for proper disposal.

o Spills: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for hazardous waste disposal. Ventilate the area and
clean the spill site thoroughly.

First Aid Measures
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In the event of exposure to TC-G 1005, take the following immediate actions:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

TC-G 1005 Handling and Disposal Workflow

The following diagram outlines the key steps and decision points for the safe handling and
disposal of TC-G 1005.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/product/b611244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Obtain TC-G 1005

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Lab Coat
- Gloves

GNork in a Chemical Fume HOO(D

. J

Handling
\ J

Weigh Solid Compoun(D

Y

Prepare Solution
(e.g., in DMSO or Ethanol)

Y

Perform Experiment

- J

Disposal

Waste Generated?

Yes, Solid i(es, Liquid Yes, Materials

Dispose of Unused Solid in Dispose of Contaminated Solutions in Dispose of Contaminated PPE and
Hazardous Waste Container Liquid Hazardous Waste Materials in Solid Hazardous Waste

;
-©-

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of TC-G 1005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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